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Compound of Interest

Compound Name: 3,5-Difluoropyridine

Cat. No.: B1298662

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides immediate and essential safety and
logistical information for the use of 3,5-Difluoropyridine (CAS No. 71902-33-5), a key
intermediate in pharmaceutical synthesis.[1] Adherence to these procedures is critical for
ensuring laboratory safety and experimental integrity.

Physicochemical and Hazard Information

Properly understanding the properties of 3,5-Difluoropyridine is the first step in safe handling.
It is a yellow liquid with a high purity level, often exceeding 99.0%.[1] Key quantitative data are
summarized below for clear reference.

Property Value Source
Molecular Formula C5H3F2N [1][2]
Molecular Weight 115.08 g/mol [1112]
Appearance Yellow Liquid [1]
Boiling Point 92-93°C [1]
Flash Point 9°C (45.0 °F) [1112]
Density 1.256 - 1.268 g/lcm3 [1][2]
Refractive Index 1.437 - 1.444 [11[2]
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Hazard Classifications: This chemical is classified as hazardous.[2][3] It is a flammable liquid
and may cause skin, eye, and respiratory irritation.[2][3][4] It is also considered very toxic to
aguatic life.[3]

Hazard Classification Category
Flammable Liquids Category 2[2][3]
Acute Toxicity (Oral, Dermal, Inhalation) Category 4[2]

Skin Corrosion/Irritation Category 2[2][3][4]
Serious Eye Damage/Eye Irritation Category 2[2][3][4]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[2][3][4]

Hazardous to the aquatic environment, long- ,
Chronic 1[2]
term hazard

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment (PPE) strategy is mandatory to minimize
exposure. The following table outlines the required PPE for handling 3,5-Difluoropyridine.
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Specifications and

Body Part Required PPE
Standards
Safety goggles with side- Must conform to EN 166 (EU)
Eyes/Face ) )
shields or a face shield or NIOSH (US) standards.[5]

Nitrile gloves are a suitable
Ski Chemical-resistant gloves and option.[6] Fire/flame resistant
in
long-sleeved clothing and impervious clothing should

be worn.[5]

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if

) ) o ] exposure limits are exceeded

Respiratory Air-purifying respirator o _

or irritation is experienced.[3]
[4] A type ABEK (EN14387)
respirator filter is

recommended.[2]

) ) A "bunny suit" or coveralls can
Lab coat or chemical-resistant ) )
Body ) provide head-to-toe protection.
suit 7]

Operational Plan: Step-by-Step Handling Protocol

This section provides a procedural workflow for the safe handling of 3,5-Difluoropyridine in a
laboratory setting.

1. Preparation and Engineering Controls:

o Ensure that an eyewash station and safety shower are in close proximity to the workstation.

[3]
o Work in a well-ventilated area, preferably within a chemical fume hood.[3][5]
» Use explosion-proof electrical, ventilating, and lighting equipment.[3][5]

e Ground and bond containers and receiving equipment to prevent static discharge.[3][5]
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» Remove all sources of ignition, as the compound has a low flash point.[5] Keep away from
heat, sparks, and open flames.[3]

2. Donning Personal Protective Equipment (PPE):

» Before handling, put on all required PPE as detailed in the table above.
o Ensure gloves are properly fitted and have no tears or punctures.

3. Handling and Use:

e Avoid contact with skin, eyes, and clothing.[3]

e Do not breathe vapors or mist.[3]

e Use non-sparking tools.[3][5]

o Keep the container tightly closed when not in use.[3][5]

e Do not eat, drink, or smoke in the handling area.[5]

4. Storage:

e Store in a cool, dry, and well-ventilated place.[1][3][5]

o Keep the container tightly closed.[1][3][5]

e Store in a locked-up area.[3][5]

¢ Incompatible materials to avoid include strong oxidizing agents and strong acids.[3]

Emergency Procedures

In the event of an exposure or spill, follow these immediate first-aid measures:
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Exposure Route First-Aid Measures

Remove the person to fresh air and keep them
comfortable for breathing.[3][4][5] If not

breathing, give artificial respiration.[3] Call a

Inhalation

poison center or doctor if you feel unwell.[3][4]

Take off immediately all contaminated clothing.
[5] Rinse the affected area with plenty of soap
Skin Contact and water for at least 15 minutes.[3][4] If skin

irritation persists, get medical advice/attention.

[3]4]

Rinse cautiously with water for several minutes.
[3] Remove contact lenses if present and easy

Eye Contact to do.[3] Continue rinsing for at least 15
minutes.[4] If eye irritation persists, get medical
advice/attention.[3][4]

Rinse mouth with water.[5] Do NOT induce
Ingestion vomiting.[3] Get medical attention if symptoms

occur.[4]

Disposal Plan

Proper disposal of 3,5-Difluoropyridine and its containers is crucial to prevent environmental
contamination and ensure safety.

o Waste Chemical: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[3]

o Contaminated PPE: Used disposable PPE should be considered hazardous waste and
disposed of accordingly. Reusable PPE must be thoroughly decontaminated before reuse.[8]

o Spills: In case of a spill, collect the spillage.[5] Absorb with an inert material and place in a
suitable container for disposal.

Below is a logical workflow for handling 3,5-Difluoropyridine, from preparation to disposal.
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Workflow for Handling 3,5-Difluoropyridine

Preparation

Prepare Well-Ventilated Area
(Fume Hood)

Emergency Response

Spill

ollow Spill Protocol dminister First Ai

Exposure

d

Check Safety Equipment
(Eyewash, Shower)

Contain & Clean Up

Seek Medical Attention

Don Appropriate PPE

Proceed to Handling

Handling & Use

Handle with Care
(Avoid Contact & Inhalation)

Use in Experiment

Store Properly
(Cool, Dry, Ventilated)

After Use

Decontaminate Work Area & Reusable PPE

Dispose of Waste & Contaminated PPE
(Follow Regulations)

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling of 3,5-Difluoropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
3,5-Difluoropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-3-5-difluoropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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